Cas no 2386027-50-3 (3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-(1H-imidazol-1-yl)benzoic acid)

• Product Name: 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-(1H-imidazol-1-yl)benzoic acid
• CAS No: 2386027-50-3
• MF: C₂₅H₁₉N₃O₄
• MW: 425.436065912247
• CID: 6250821
• PubChem ID: 165886306
• Update Time: 2025-05-20

3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-(1H-imidazol-1-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-6737144
• 2386027-50-3
• 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-(1H-imidazol-1-yl)benzoic acid

• Inchi： 1S/C25H19N3O4/c29-24(30)16-9-10-23(28-12-11-26-15-28)22(13-16)27-25(31)32-14-21-19-7-3-1-5-17(19)18-6-2-4-8-20(18)21/h1-13,15,21H,14H2,(H,27,31)(H,29,30)
• InChI Key： GHUYQTTXVYNCTB-UHFFFAOYSA-N
• SMILES： O(C(NC1=CC(C(=O)O)=CC=C1N1C=NC=C1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 425.13755610g/mol
• Monoisotopic Mass: 425.13755610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 666
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 93.4Ų

Additional information on 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-(1H-imidazol-1-yl)benzoic acid

Introduction to 3-{[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-(1H-imidazol-1-yl)benzoic Acid (CAS No: 2386027-50-3)

The compound 3-{[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-(1H-imidazol-1-yl)benzoic acid, identified by the CAS number 2386027-50-3, is a highly specialized organic compound with significant potential in various scientific and industrial applications. This compound has garnered attention due to its unique structural features and promising properties, making it a subject of extensive research in recent years.

The molecular structure of this compound is characterized by the presence of a fluorenylmethoxycarbonyl (Fmoc) group, an imidazole moiety, and a benzoic acid backbone. The Fmoc group, a well-known protecting group in peptide synthesis, plays a crucial role in stabilizing the molecule during various chemical reactions. The imidazole ring, on the other hand, introduces aromaticity and enhances the compound's reactivity, making it suitable for applications in drug design and material science.

Recent studies have highlighted the potential of this compound in the field of drug delivery systems. Researchers have explored its ability to act as a carrier for bioactive molecules, leveraging its unique solubility properties and biocompatibility. Additionally, the benzoic acid moiety has been found to facilitate the formation of stable complexes with metal ions, opening avenues for its use in catalysis and sensing technologies.

In terms of synthesis, this compound can be prepared through a multi-step process involving Friedel-Crafts acylation and subsequent functionalization of the imidazole ring. The optimization of these steps has been a focus of recent research efforts, with studies aiming to improve yield and purity while minimizing environmental impact.

The application of this compound extends beyond traditional chemical synthesis into advanced materials science. Its ability to form self-assembled monolayers has been explored for use in nanotechnology applications, such as surface modification and the creation of stimuli-responsive materials.

Moreover, this compound has shown promise in the field of fluorescence sensing due to its inherent photoluminescent properties when incorporated into specific matrices. Recent advancements have demonstrated its potential as a sensitive probe for detecting metal ions and organic analytes in complex environments.

In conclusion, 3-{[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-(1H-imidazol-1-yl)benzoic acid (CAS No: 2386027-50-3) stands out as a versatile compound with wide-ranging applications across multiple disciplines. Its unique structural features and favorable chemical properties make it an invaluable tool for researchers seeking innovative solutions in drug delivery, catalysis, sensing, and materials science.